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Compound of Interest

Compound Name: Nibr2(dme)

Cat. No.: B1588739 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing nickel(II) bromide 1,2-

dimethoxyethane complex (NiBr2(dme)) as a catalyst in Suzuki-Miyaura cross-coupling

reactions. This document offers detailed experimental protocols, data on substrate scope, and

a mechanistic overview to facilitate the application of this cost-effective and versatile catalyst in

synthetic chemistry, particularly for the construction of biaryl and hetero-biaryl structures crucial

in drug discovery and development.

Introduction
The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis,

enabling the formation of carbon-carbon bonds between organoboron compounds and organic

halides. While palladium catalysts have traditionally dominated this field, the use of more

abundant and economical first-row transition metals like nickel has garnered significant

attention. NiBr2(dme), an air-stable and commercially available nickel(II) source, serves as an

effective pre-catalyst for a wide range of Suzuki-Miyaura couplings. In conjunction with suitable

ligands, typically bipyridines or phosphines, it forms a highly active catalytic system capable of

coupling various aryl and heteroaryl halides with boronic acids and their derivatives.

The advantages of employing nickel catalysis include lower cost, unique reactivity patterns,

and the ability to activate challenging substrates, such as aryl chlorides and those bearing

sterically demanding groups. These protocols focus on the use of NiBr2(dme) in combination
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with the common ligand 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy), which has proven effective in

numerous cross-coupling applications.

Data Presentation: Substrate Scope and Yields
The following table summarizes the typical performance of a NiBr2(dme)-based catalyst

system in the Suzuki-Miyaura coupling of various aryl halides with arylboronic acids. The data

presented is a representative compilation from various sources and aims to provide an

overview of the expected yields for different substrate combinations.
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Entry Aryl Halide
Arylboronic
Acid

Product Yield (%)

1 4-Bromotoluene
Phenylboronic

acid

4-Methyl-1,1'-

biphenyl
95

2 4-Chloroanisole
Phenylboronic

acid

4-Methoxy-1,1'-

biphenyl
88

3

1-Bromo-4-

(trifluoromethyl)b

enzene

Phenylboronic

acid

4-

(Trifluoromethyl)-

1,1'-biphenyl

92

4

4-

Bromoacetophen

one

Phenylboronic

acid

4-Acetyl-1,1'-

biphenyl
85

5 2-Bromopyridine
Phenylboronic

acid
2-Phenylpyridine 78

6 3-Bromofuran
Phenylboronic

acid
3-Phenylfuran 75

7 4-Bromotoluene

4-

Methoxyphenylb

oronic acid

4'-Methoxy-4-

methyl-1,1'-

biphenyl

93

8 4-Bromotoluene

4-

Formylphenylbor

onic acid

4'-Methyl-[1,1'-

biphenyl]-4-

carbaldehyde

82

9
1-Bromo-2-

methylbenzene

Phenylboronic

acid

2-Methyl-1,1'-

biphenyl
80

10

1-

Bromonaphthale

ne

Phenylboronic

acid

1-

Phenylnaphthale

ne

90

Yields are for isolated products and are representative. Actual yields may vary depending on

the specific reaction conditions and the purity of the reagents.
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Experimental Protocols
This section provides a detailed, step-by-step procedure for a general Suzuki-Miyaura cross-

coupling reaction using NiBr2(dme) as the pre-catalyst.

Materials and Reagents:

NiBr2(dme) (Nickel(II) bromide 1,2-dimethoxyethane complex)

4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy)

Aryl halide (e.g., 4-bromotoluene)

Arylboronic acid (e.g., phenylboronic acid)

Base (e.g., potassium phosphate, K3PO4, or cesium carbonate, Cs2CO3)

Anhydrous solvent (e.g., dioxane, THF, or toluene)

Inert gas (Argon or Nitrogen)

Standard laboratory glassware (Schlenk flask or sealed vial)

Magnetic stirrer and heating plate

General Procedure:

Reaction Setup: In a glovebox or under a stream of inert gas, add NiBr2(dme) (5 mol%) and

4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy, 5 mol%) to a dry Schlenk flask or a sealable reaction

vial equipped with a magnetic stir bar.

Addition of Reagents: To the flask, add the aryl halide (1.0 mmol, 1.0 equiv), the arylboronic

acid (1.2 mmol, 1.2 equiv), and the base (e.g., K3PO4, 2.0 mmol, 2.0 equiv).

Addition of Solvent: Add the anhydrous solvent (e.g., dioxane, 3-5 mL) to the flask.

Inert Atmosphere: Seal the flask or vial and purge with inert gas for 5-10 minutes.
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Reaction: Place the reaction vessel in a preheated oil bath or heating block at the desired

temperature (typically 80-120 °C) and stir vigorously.

Monitoring the Reaction: Monitor the progress of the reaction by thin-layer chromatography

(TLC) or gas chromatography-mass spectrometry (GC-MS).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the

reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and

concentrate under reduced pressure. Purify the crude product by flash column

chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl

acetate).

Safety Precautions:

Nickel compounds are toxic and should be handled with appropriate personal protective

equipment (PPE), including gloves and safety glasses.

All manipulations should be carried out in a well-ventilated fume hood.

Anhydrous solvents are flammable and should be handled with care.

Reactions under pressure should be conducted behind a blast shield.

Mandatory Visualizations
Catalytic Cycle of Nickel in Suzuki-Miyaura Reaction
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Click to download full resolution via product page

Caption: Catalytic cycle for the Ni-catalyzed Suzuki-Miyaura reaction.

Experimental Workflow for a Typical Suzuki-Miyaura Reaction
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Caption: Step-by-step experimental workflow for the Suzuki-Miyaura reaction.
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To cite this document: BenchChem. [Application Notes and Protocols for NiBr2(dme) in
Suzuki-Miyaura Reactions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588739#step-by-step-guide-for-using-nibr2-dme-in-
suzuki-miyaura-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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